Cas no 2580231-78-1 (3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid
• CAS No: 2580231-78-1
• MF: C₁₀H₁₂IN₃O₄
• MW: 365.124454498291
• CID: 6441339
• PubChem ID: 165894601
• Update Time: 2025-07-21

3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid
• EN300-27730315
• 2580231-78-1
• 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid

• Inchi： 1S/C10H12IN3O4/c1-10(2,3)18-9(17)14-7-6(8(15)16)13-5(11)4-12-7/h4H,1-3H3,(H,15,16)(H,12,14,17)
• InChI Key： LTPRBXPUPIKCFH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 364.98725g/mol
• Monoisotopic Mass: 364.98725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid

Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid (CAS No. 2580231-78-1)

3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580231-78-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both an iodine substituent and an amino group protected by a tert-butoxy carbonyl (Boc) moiety makes this molecule particularly intriguing for synthetic chemists and drug developers.

The Boc protection of the amino group is a critical feature of this compound, as it ensures stability during synthetic manipulations while allowing for selective deprotection under specific conditions. This protective group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The iodine atom at the 6-position serves as a valuable handle for further functionalization, enabling cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazine derivatives in the development of novel therapeutic agents. Pyrazines exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural versatility of pyrazines allows for the design of molecules with tailored pharmacokinetic profiles and target specificity. In particular, compounds containing iodine substituents have been extensively studied for their ability to enhance binding affinity to biological targets, making them attractive candidates for drug discovery efforts.

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The starting material likely involves the functionalization of pyrazine core structures through halogenation followed by selective protection and modification. The introduction of the iodine atom at the 6-position typically employs halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed halogenation methods.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to human disease. Pyrazine derivatives have been identified as key scaffolds in several drug candidates that modulate critical biological processes. For instance, recent studies have demonstrated the efficacy of pyrazine-based compounds in inhibiting kinases and other enzymes involved in cancer progression. The presence of an iodine atom further enhances its potential as a probe or lead compound due to its ability to participate in transition-metal-catalyzed reactions that facilitate library synthesis.

In addition to its role as a building block for drug discovery, 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid may find applications in material science and agrochemical research. The unique electronic properties conferred by the iodine substituent make this compound a candidate for organic electronic applications, such as in organic light-emitting diodes (OLEDs) or photovoltaic devices. Furthermore, pyrazine derivatives are known to exhibit herbicidal and fungicidal activities, suggesting potential uses in crop protection strategies.

The tert-butoxy carbonyl (Boc) protection on the amino group provides an additional layer of control during synthetic workflows, allowing researchers to introduce other functional groups or linkages without interference from the amino functionality. This protective strategy is particularly useful when designing complex molecules where multiple reactive sites need to be selectively modified. The Boc group can be removed under mild acidic conditions, regenerating the free amino group for subsequent chemical transformations.

Recent research has also explored the use of pyrazine derivatives as probes for biochemical pathways and disease biomarkers. Their structural stability and ease of functionalization make them ideal candidates for developing imaging agents or diagnostic tools. For example, radiolabeled pyrazine compounds have been employed in positron emission tomography (PET) scans to visualize metabolic processes or track drug distribution within biological systems.

The industrial production of 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid requires stringent quality control measures to ensure consistency and reliability for downstream applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets the necessary purity standards for pharmaceutical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm structural integrity and assess impurity profiles.

The future prospects of this compound are promising, with ongoing research aimed at expanding its utility across multiple domains. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are expected to yield novel derivatives with enhanced therapeutic potential. As computational methods improve, virtual screening approaches will likely play a larger role in identifying new applications for 3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid, further accelerating its integration into drug discovery pipelines.